Ethyl 2-methyl-4-(4-methylanilino)thiophene-3-carboxylate

• IUPAC Name: ethyl 2-methyl-4-(4-methylanilino)thiophene-3-carboxylate
• InChI: InChI=1S/C15H17NO2S/c1-4-18-15(17)14-11(3)19-9-13(14)16-12-7-5-10(2)6-8-12/h5-9,16H,4H2,1-3H3
• InChI Key: GYLNNRKUDRTODF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC=C1NC2=CC=C(C=C2)C)C
• Molecular Formula: C15H17NO2S
• Molecular Weight: 275.4 g/mol

Description

Ethyl 2-methyl-4-(4-methylanilino)thiophene-3-carboxylate is a thiophene derivative. Thiophene is a five-membered heterocyclic compound containing sulfur. Thiophene derivatives are known for their diverse biological activities and applications in various fields such as medicinal chemistry, material science, and industrial chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of thiophene derivatives, including Ethyl 2-methyl-4-(4-methylanilino)thiophene-3-carboxylate, often involves condensation reactions. Common synthetic methods include the Gewald reaction, Paal-Knorr synthesis, Fiesselmann synthesis, and Hinsberg synthesis . For instance, the Gewald reaction involves the condensation of sulfur, an α-methylene carbonyl compound, and an α-cyano ester to form aminothiophene derivatives .

Industrial Production Methods

Industrial production methods for thiophene derivatives typically involve large-scale condensation reactions under controlled conditions. The choice of method depends on the desired yield, purity, and specific application of the compound .

Chemical Reactions Analysis

Types of Reactions

Ethyl 2-methyl-4-(4-methylanilino)thiophene-3-carboxylate can undergo various chemical reactions, including:

Oxidation: Thiophene derivatives can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert thiophene derivatives to dihydrothiophenes.

Substitution: Electrophilic and nucleophilic substitution reactions are common in thiophene chemistry.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like halogens, alkyl halides, and nucleophiles are employed under various conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups into the thiophene ring .

Scientific Research Applications

Ethyl 2-methyl-4-(4-methylanilino)thiophene-3-carboxylate has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of organic semiconductors, corrosion inhibitors, and other industrial applications.

Mechanism of Action

The mechanism of action of Ethyl 2-methyl-4-(4-methylanilino)thiophene-3-carboxylate involves its interaction with specific molecular targets and pathways. For instance, thiophene derivatives can act as enzyme inhibitors, receptor modulators, or ion channel blockers. The exact mechanism depends on the specific biological activity being investigated .

Comparison with Similar Compounds

Similar Compounds

Suprofen: A 2-substituted thiophene known for its anti-inflammatory properties.

Articaine: A 2,3,4-trisubstituted thiophene used as a dental anesthetic.

Uniqueness

Ethyl 2-methyl-4-(4-methylanilino)thiophene-3-carboxylate is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Its unique structure allows for specific interactions with molecular targets, making it a valuable compound for various applications .